Cas no 1795440-43-5 ((3-(6-Phenylhexyl)phenyl)boronic acid)

• Product Name: (3-(6-Phenylhexyl)phenyl)boronic acid
• CAS No: 1795440-43-5
• MF: C₁₈H₂₃BO₂
• MW: 282.185025453568
• MDL: MFCD31539842
• CID: 4674279
• PubChem ID: 132350869
• Update Time: 2025-05-23

(3-(6-Phenylhexyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(6-Phenylhexyl)phenyl)boronic acid
• AK688701
• [3-(6-phenylhexyl)phenyl]boronic acid
• VWC44043
• MFCD31539842
• DS-20214
• AC-33267
• DB-157000
• CS-0158110
• (3-(6-Phenylhexyl)phenyl)boronicacid
• C18H23BO2
• 3-(6-Phenylhexyl)phenylboronic Acid
• 1795440-43-5
• C73410
• SY271471
• B-[3-(6-phenylhexyl)phenyl]boronic acid
• AKOS032953611

• MDL： MFCD31539842
• Inchi： 1S/C18H23BO2/c20-19(21)18-14-8-13-17(15-18)12-5-2-1-4-9-16-10-6-3-7-11-16/h3,6-8,10-11,13-15,20-21H,1-2,4-5,9,12H2
• InChI Key： LBBKPQIDBPGKNX-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CCCCCCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 282.1791101g/mol
• Monoisotopic Mass: 282.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on (3-(6-Phenylhexyl)phenyl)boronic acid

Introduction to (3-(6-Phenylhexyl)phenyl)boronic Acid (CAS No. 1795440-43-5)

(3-(6-Phenylhexyl)phenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1795440-43-5, is a boronic acid derivative featuring a phenyl ring substituted with a 6-phenylhexyl group. Boronic acids are well-known for their versatility in various applications, including drug development, materials science, and catalysis.

The molecular structure of (3-(6-Phenylhexyl)phenyl)boronic acid consists of a central boron atom bonded to two hydroxyl groups and an alkyl chain extending from the phenyl ring. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the phenyl ring enhances its solubility in organic solvents, facilitating its use in various chemical reactions.

In recent years, (3-(6-Phenylhexyl)phenyl)boronic acid has been extensively studied for its potential applications in pharmaceuticals. Boronic acids are known to exhibit excellent binding affinity with carbohydrates and other biomolecules, which has led to their widespread use in the development of therapeutic agents. Specifically, this compound has shown promise in the synthesis of novel drugs targeting diseases such as cancer and infectious disorders.

One of the most notable applications of (3-(6-Phenylhexyl)phenyl)boronic acid is in the field of carbohydrate chemistry. Boronic acid derivatives are often employed as probes and inhibitors in glycosylation reactions, which are crucial for understanding biological processes and developing new medications. The unique reactivity of this compound allows it to participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules.

Recent research has highlighted the role of (3-(6-Phenylhexyl)phenyl)boronic acid in the development of targeted therapies for cancer. Boron-containing compounds have been investigated for their ability to selectively accumulate in tumor tissues, making them effective candidates for boron neutron capture therapy (BNCT). This therapeutic approach leverages the unique properties of boron to deliver high doses of radiation to cancer cells while minimizing damage to healthy tissues.

The synthesis of (3-(6-Phenylhexyl)phenyl)boronic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methodologies often involve palladium-catalyzed reactions and careful purification techniques to isolate the desired compound.

The pharmacological properties of (3-(6-Phenylhexyl)phenyl)boronic acid have been further explored through computational studies and experimental investigations. Molecular modeling techniques have been used to predict how this compound interacts with biological targets, providing insights into its potential therapeutic effects. Additionally, in vitro studies have demonstrated its ability to modulate key enzymatic pathways involved in disease progression.

The versatility of (3-(6-Phenylhexyl)phenyl)boronic acid extends beyond pharmaceutical applications. It has been utilized in materials science for the development of advanced polymers and coatings that exhibit enhanced durability and functionality. The boronic acid moiety contributes to the formation of stable hydrogen bonds, which improves the mechanical properties of these materials.

In conclusion, (3-(6-Phenylhexyl)phenyl)boronic acid (CAS No. 1795440-43-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material engineering. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.